Cas no 30276-99-4 (Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt)
30276-99-4 structure
Product Name:Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt
CAS No:30276-99-4
MF:C8H7NOS
MW:165.212280511856
CID:320314
PubChem ID:141549
Update Time:2025-04-19
Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt Chemical and Physical Properties
Names and Identifiers
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- Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt
- 3-Methyl[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
- 3-methyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
- DTXSID30184367
- 30276-99-4
- Thiazolo(3,2-a)pyridinium, 8-hydroxy-3-methyl-, hydroxide, inner salt
- Thiazolo[3,2-a]pyridinium, 8-hydroxy-3-methyl-, hydroxide, inner salt
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- Inchi: 1S/C8H7NOS/c1-6-5-11-8-7(10)3-2-4-9(6)8/h2-5H,1H3
- InChI Key: KJOMNERCZAHBEJ-UHFFFAOYSA-N
- SMILES: S1C=C(C)[N+]2C=CC=C(C1=2)[O-]
Computed Properties
- Exact Mass: 165.02491
- Monoisotopic Mass: 165.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 27.16
Thiazolo[3,2-a]pyridin-4-ium,8-hydroxy-3-methyl-, inner salt Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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